Cas no 856179-09-4 (4-Chloro-5-nitrocinnoline)

4-Chloro-5-nitrocinnoline is a heterocyclic compound featuring a cinnoline core substituted with chloro and nitro functional groups at the 4 and 5 positions, respectively. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloro group offers a site for nucleophilic substitution, while the nitro group can be reduced to an amine, enabling further derivatization. Its well-defined crystalline form ensures consistent purity, making it valuable for research and industrial applications. The compound’s stability under standard storage conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. It is particularly relevant in the development of bioactive molecules.

4-Chloro-5-nitrocinnoline structure

Product Name:4-Chloro-5-nitrocinnoline

CAS No:856179-09-4

MF:C₈H₄ClN₃O₂

MW:209.589260101318

CID:3166719

PubChem ID:84819630

Update Time:2025-10-29

4-Chloro-5-nitrocinnoline Chemical and Physical Properties

Names and Identifiers

- 856179-09-4
- 4-Chloro-5-nitrocinnoline
- Inchi： 1S/C8H4ClN3O2/c9-5-4-10-11-6-2-1-3-7(8(5)6)12(13)14/h1-4H
- InChI Key： IOXVKUCNFYRAAD-UHFFFAOYSA-N
- SMILES： ClC1=CN=NC2C=CC=C(C=21)[N+](=O)[O-]

Computed Properties

Exact Mass: 208.9992041Da
Monoisotopic Mass: 208.9992041Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 71.6Å²

4-Chloro-5-nitrocinnoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM526438-1g	4-Chloro-5-nitrocinnoline	856179-09-4	95%	1g	$***	2023-03-30
Alichem	A449041812-1g	4-Chloro-5-nitrocinnoline	856179-09-4	95%	1g	$1391.78	2023-08-31
Alichem	A449041812-5g	4-Chloro-5-nitrocinnoline	856179-09-4	95%	5g	$3685.00	2023-08-31
Ambeed	A124698-1g	4-Chloro-5-nitrocinnoline	856179-09-4	95+%	1g	$1313.0	2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743979-1g	4-Chloro-5-nitrocinnoline	856179-09-4	98%	1g	￥11948.00	2024-07-28
Crysdot LLC	CD11044031-1g	4-Chloro-5-nitrocinnoline	856179-09-4	95+%	1g	$1240	2024-07-18